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Compound of Interest

Compound Name: 1-Naphthoic acid

Cat. No.: B075110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the health and safety information for

1-Naphthoic acid (CAS No. 86-55-5). The following sections detail the hazardous properties,

handling procedures, and emergency response protocols associated with this compound,

presented in a format tailored for laboratory and research professionals.

Section 1: GHS Hazard Identification and
Classification
1-Naphthoic acid is classified as a hazardous chemical under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Researchers must be aware of its

potential to cause skin, eye, and respiratory irritation.

Table 1: GHS Classification for 1-Naphthoic Acid
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Classification Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[2][3]

Hazard Pictograms:

alt text

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below, outlining measures to prevent exposure and respond to incidents.[2][3]

Table 2: Precautionary Statements for 1-Naphthoic Acid
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2][3]

Prevention P264

Wash hands and any exposed

skin thoroughly after handling.

[1][2][3]

Prevention P271
Use only outdoors or in a well-

ventilated area.[3]

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[2][3]

Response P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][3]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

Response P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[2]

Response P321

Specific treatment (see

supplemental first aid

instruction on this label).[3]

Response P332 + P313
If skin irritation occurs: Get

medical advice/attention.[2]
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Response P337 + P313
If eye irritation persists: Get

medical advice/attention.[2]

Response P362 + P364
Take off contaminated clothing

and wash it before reuse.[2][3]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

Storage P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[3]

Section 2: Toxicological Information
The primary toxicological concerns with 1-Naphthoic acid are its irritant properties. Acute

toxicity data is limited but suggests moderate toxicity upon ingestion.

Table 3: Acute Toxicity Data

Route Species Value Reference

Oral Mouse LD50: 2370 mg/kg [1][4][5]

To the best of current knowledge, the chronic, carcinogenic, mutagenic, and reproductive

toxicity of 1-Naphthoic acid have not been thoroughly investigated.[2][5]

Section 3: Experimental Protocols
Detailed experimental protocols for toxicological assessments are governed by international

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD). While specific study reports for 1-Naphthoic acid are not publicly available, the
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following sections describe the standard methodologies used to determine the GHS

classifications presented above.

Acute Oral Toxicity (Based on OECD Guideline 425)
The acute oral toxicity, expressed as an LD50 value, is determined to understand the health

hazards from a single, short-term oral exposure.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]

Animals are fasted prior to administration of the substance.

Dose Administration: The test substance is administered orally in a single dose via gavage.

[6] The procedure is sequential, with the dose for each animal determined by the outcome for

the previous animal. Dosing is started at a level expected to be moderately toxic.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[3]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation period

to identify any pathological changes.[3]

Data Analysis: The LD50 is calculated using a statistical method, such as the maximum

likelihood method, based on the mortality data.

Skin Irritation (Based on OECD Guideline 404)
This test determines the potential of a substance to cause reversible inflammatory changes to

the skin.

Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.

Test Substance Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied

to a shaved patch of skin and covered with a gauze patch and semi-occlusive dressing for a

4-hour exposure period.
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Observations: After patch removal, the skin is observed for signs of erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The reactions are scored according to a standardized grading system (e.g., the

Draize scale).

Classification: The substance is classified as a skin irritant if the mean scores for erythema

or edema exceed a certain threshold.

Eye Irritation (Based on OECD Guideline 405)
This test evaluates the potential of a substance to cause reversible or irreversible damage to

the eye.

Methodology:

Test Animals: Healthy, adult albino rabbits are used.[7]

Test Substance Instillation: A single dose (0.1 mL of liquid or 0.1 g of solid) of the test

substance is instilled into the conjunctival sac of one eye of the animal.[2] The other eye

serves as a control.[7]

Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[1][7] The observation period may be extended up to 21

days to assess the reversibility of any effects.[1]

Scoring: Ocular lesions are scored using a standardized system.

Classification: The substance is classified based on the severity and reversibility of the

observed eye damage.

Section 4: Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Naphthoic acid is essential for its

safe handling and storage.

Table 4: Physical and Chemical Properties of 1-Naphthoic Acid
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Property Value

Molecular Formula C11H8O2[3]

Molecular Weight 172.18 g/mol [3]

Appearance
White to light yellow or brown crystalline

powder[3][7]

Melting Point 158 - 162 °C / 316.4 - 323.6 °F[4]

Boiling Point 300 °C / 572 °F @ 760 mmHg[4]

Solubility
Slightly soluble in hot water; freely soluble in hot

ethanol and ether.[7][8]

Stability Stable under normal conditions.[1][4]

Incompatible Materials Strong oxidizing agents, Strong bases.[1][4]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2).

[1][4]

Section 5: Handling, Storage, and Emergency
Procedures
Safe Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate PPE are critical to minimize exposure

risk.

Workflow for Safe Handling of 1-Naphthoic Acid
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Preparation

Personal Protective Equipment (PPE) Handling Procedure

Post-Handling

Conduct Risk Assessment

Consult Safety Data Sheet (SDS)

Ensure proper ventilation
(Fume Hood)

Assemble required PPE

Safety Goggles
(EN 166)

Chemical Resistant Gloves
(e.g., Nitrile) Lab Coat Closed-toe Shoes Weigh/handle solid in fume hood

to avoid dust inhalation

Avoid contact with skin and eyes

Keep container tightly closed when not in use

Decontaminate work surfaces

Dispose of waste in
approved chemical waste container

Wash hands thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for safely handling 1-Naphthoic acid.
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Storage Requirements
Store in a cool, dry, and well-ventilated place.[3]

Keep containers tightly closed.[1][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Table 5: First Aid Measures for 1-Naphthoic Acid

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2][3]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

irritation develops or persists.[1][2][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Firefighting and Spill Response
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1][2][3]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2][3]

Spill Response: In case of a spill, follow the logical workflow outlined below.

Workflow for 1-Naphthoic Acid Spill Response
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Spill Occurs

Evacuate immediate area
and restrict access

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill
(avoid creating dust)

Carefully sweep or scoop up solid material

Place in a suitable, closed container for disposal

Clean the spill area with a suitable solvent
and then wash with soap and water

Dispose of waste according to
local, state, and federal regulations

Report the incident to supervisor

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-Naphthoic acid spill.
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Section 6: Disposal Considerations
Dispose of 1-Naphthoic acid and its contaminated packaging in accordance with all applicable

local, regional, and national regulations.[3] It is recommended to use a licensed chemical waste

disposal service.[3] Do not allow the material to enter drains or sewer systems.[3]

Section 7: Transport Information
Transport information for 1-Naphthoic acid may vary by region and mode of transport. While

some sources indicate it is not regulated for transport[1], others may assign a UN number such

as UN3265 for corrosive liquids, acidic, organic, n.o.s., for reference purposes.[3] Always

consult the most current local and international regulations before shipping.

This guide is intended for informational purposes and should be used in conjunction with a

comprehensive risk assessment and the most current Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Naphthoic Acid: A Technical Health and Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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